Cas no 626206-07-3 (1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide)

• Product Name: 1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide
• CAS No: 626206-07-3
• MF: C₁₈H₁₈ClFN₂O₃S
• MW: 396.863525867462
• CID: 5447165
• Update Time: 2025-10-28

1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[(4-chlorophenyl)sulfonyl]-N-(4-fluorophenyl)piperidine-4-carboxamide
• 1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide

• Inchi： 1S/C18H18ClFN2O3S/c19-14-1-7-17(8-2-14)26(24,25)22-11-9-13(10-12-22)18(23)21-16-5-3-15(20)4-6-16/h1-8,13H,9-12H2,(H,21,23)
• InChI Key： VPHKGICLBGGPEX-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(Cl)C=C2)(=O)=O)CCC(C(NC2=CC=C(F)C=C2)=O)CC1

Additional information on 1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide

1-(4-Chlorobenzenesulfonyl)-N-(4-Fluorophenyl)piperidine-4-carboxamide (CAS No. 626206-07-3): A Comprehensive Overview

1-(4-Chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide (CAS No. 626206-07-3) is a specialized organic compound that has garnered significant attention in pharmaceutical research and chemical synthesis. This compound, characterized by its unique sulfonyl and carboxamide functional groups, is part of a growing class of piperidine derivatives that are being explored for their potential therapeutic applications. The presence of both chlorobenzenesulfonyl and fluorophenyl moieties in its structure makes it a valuable intermediate in drug discovery.

The molecular structure of 1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide includes a piperidine ring, which is a common scaffold in medicinal chemistry due to its versatility and bioactivity. The 4-chlorobenzenesulfonyl group enhances the compound's stability and binding affinity, while the 4-fluorophenyl group contributes to its lipophilicity, which is crucial for membrane permeability in biological systems. Researchers are particularly interested in its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator, given the increasing demand for targeted therapies in oncology and neurology.

In recent years, the compound has been studied for its role in central nervous system (CNS) drug development, aligning with the growing focus on neurodegenerative diseases such as Alzheimer's and Parkinson's. Its structural features suggest potential applications in modulating neurotransmitter systems, which is a hot topic in neuroscience research. Additionally, the sulfonamide group in its structure is known for its antimicrobial properties, making it a candidate for antibacterial and antifungal agent development—a critical area amid rising antibiotic resistance.

The synthesis of 1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide typically involves multi-step organic reactions, including sulfonylation and amide coupling. These processes are optimized for high yield and purity, ensuring the compound meets the stringent requirements of pharmaceutical-grade materials. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to confirm its identity and purity, which are essential for regulatory compliance in drug development.

From a commercial perspective, the demand for piperidine-based compounds like this one is rising due to their broad applicability in drug discovery. Pharmaceutical companies and research institutions are actively sourcing high-quality intermediates to accelerate their R&D pipelines. The compound's CAS No. 626206-07-3 serves as a unique identifier in chemical databases, facilitating procurement and regulatory documentation.

In summary, 1-(4-chlorobenzenesulfonyl)-N-(4-fluorophenyl)piperidine-4-carboxamide represents a promising candidate for therapeutic development, with potential applications in CNS disorders, antimicrobial therapy, and beyond. Its structural complexity and functional diversity make it a valuable tool for researchers exploring new frontiers in medicinal chemistry.